Cas no 318469-47-5 (5-(4-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol)
318469-47-5 structure
Product Name:5-(4-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol
CAS No:318469-47-5
MF:C13H12ClF3N2OS
MW:336.760391235352
MDL:MFCD00172667
CID:3060949
PubChem ID:2773476
Update Time:2025-04-21
5-(4-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- <br>(5-((4-Chlorobenzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)meth anol
- [5-[(4-chlorophenyl)methylsulfanyl]-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methanol
- 5-(4-Chlorobenzylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol
- 318469-47-5
- MFCD00172667
- (5-{[(4-chlorophenyl)methyl]sulfanyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
- AKOS005070545
- 5G-377S
- CS-0333066
- (5-((4-Chlorobenzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
- [5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol
- YIYBNVKXVKIVGK-UHFFFAOYSA-N
- 5-(4-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol
-
- MDL： MFCD00172667
- Inchi： 1S/C13H12ClF3N2OS/c1-19-12(10(6-20)11(18-19)13(15,16)17)21-7-8-2-4-9(14)5-3-8/h2-5,20H,6-7H2,1H3
- InChI Key： YIYBNVKXVKIVGK-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CSC1=C(CO)C(C(F)(F)F)=NN1C
Computed Properties
- Exact Mass: 336.0310964Da
- Monoisotopic Mass: 336.0310964Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 63.4Ų
Experimental Properties
- Melting Point: 67-70°C
5-(4-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
- HazardClass：IRRITANT
5-(4-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM517015-1g |
(5-((4-Chlorobenzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol |
318469-47-5 | 97% | 1g |
$518 | 2022-06-11 | |
| Apollo Scientific | PC8132-500mg |
5-(4-Chlorobenzylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol |
318469-47-5 | 97% | 500mg |
£341.00 | 2024-05-25 | |
| Apollo Scientific | PC8132-1g |
5-(4-Chlorobenzylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol |
318469-47-5 | 97% | 1g |
£458.00 | 2024-05-25 | |
| TRC | C029030-250mg |
[5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol |
318469-47-5 | 250mg |
$ 545.00 | 2022-06-06 | ||
| TRC | C029030-500mg |
[5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol |
318469-47-5 | 500mg |
$ 900.00 | 2022-06-06 | ||
| abcr | AB156248-1 g |
[5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol; . |
318469-47-5 | 1 g |
€769.30 | 2023-07-20 | ||
| abcr | AB156248-1g |
[5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol; . |
318469-47-5 | 1g |
€769.30 | 2025-02-19 | ||
| A2B Chem LLC | AF70155-1mg |
(5-((4-Chlorobenzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol |
318469-47-5 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AF70155-5mg |
(5-((4-Chlorobenzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol |
318469-47-5 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AF70155-10mg |
(5-((4-Chlorobenzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol |
318469-47-5 | >95% | 10mg |
$240.00 | 2024-04-20 |
5-(4-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
318469-47-5 (5-(4-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol) Related Products
- 929634-62-8(1H-Pyrazole-4-carboxaldehyde,1-methyl-5-[(phenylmethyl)thio]-3-(trifluoromethyl)-)
- 929634-65-1(1H-Pyrazole-4-carboxaldehyde,5-[[(4-chlorophenyl)methyl]thio]-1-phenyl-3-(trifluoromethyl)-)
- 318469-49-7([5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl N-(4-chlorophenyl)carbamate)
- 318469-48-6([5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl acetate)
- 321533-90-8(5-(2-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)
- 318239-51-9(1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol)
- 321553-32-6(5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1h-pyra Zole-4-carbaldehyde)
- 321553-53-1(1H-Pyrazole-4-carboxaldehyde,5-[[[4-(1,1-dimethylethyl)phenyl]methyl]thio]-1-methyl-3-(trifluoromethyl)-)
- 318239-52-0(5-(4-Chlorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol)
- 318239-53-1((1-Methyl-3-(trifluoromethyl)-5-{3-(trifluoro-methyl)phenylsulfanyl}-1H-pyrazol-4-yl)methanol)
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